Cas no 2228759-74-6 (methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate
• CAS No: 2228759-74-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5766881
• PubChem ID: 165722057
• Update Time: 2025-10-18

methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate
• EN300-1747343
• 2228759-74-6

• Inchi： 1S/C13H14O3/c1-16-13(15)8-12(14)11-7-6-9-4-2-3-5-10(9)11/h2-5,11H,6-8H2,1H3
• InChI Key： NIQNAGYJCVAZKL-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate

Introduction to Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate (CAS No. 2228759-74-6)

Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate, a compound with the chemical formula C₁₁H₁₄O₃, is a heterocyclic ester that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of inden derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methyl ester group in its structure contributes to its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The CAS number 2228759-74-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. As a dihydropyranone derivative, Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate exhibits structural features that are reminiscent of natural products, which often serve as inspiration for drug discovery. Its molecular architecture suggests potential interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in inden-based compounds due to their reported pharmacological properties. Studies have shown that derivatives of this class can exhibit activities such as anti-inflammatory, analgesic, and antimicrobial effects. The specific substitution pattern in Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate may influence its biological profile, necessitating detailed pharmacological evaluation. Researchers are particularly interested in how the methyl ester moiety affects the compound's solubility and metabolic stability, which are critical factors in drug design.

The synthesis of Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate involves multi-step organic reactions that require precise control over reaction conditions. The formation of the dihydropyranone core is a key step in its synthesis, often achieved through cyclization reactions. The introduction of the methyl ester group typically follows via esterification methods, ensuring high yield and purity. Advanced techniques such as chromatography and spectroscopic methods are employed to characterize the compound thoroughly.

One of the most compelling aspects of Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate is its potential as a scaffold for drug development. The structural motif shared with natural products allows for modifications that can enhance bioactivity while minimizing side effects. Current research is exploring ways to optimize this compound's pharmacokinetic properties by altering its functional groups or incorporating it into larger molecular frameworks. The versatility of this scaffold makes it an attractive option for medicinal chemists seeking novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate fits well within this context, as it combines structural complexity with potential biological activity. Researchers are leveraging computational methods to predict how this compound might interact with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental work, allowing for a more efficient discovery process.

The pharmaceutical industry is increasingly focused on developing treatments for chronic diseases where existing options are limited. Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate represents a promising lead compound that could be developed into a new therapeutic entity. Its unique structural features and reported biological activities make it a compelling candidate for further investigation. As research progresses, additional derivatives may be synthesized to explore new pharmacological pathways.

In conclusion, Methyl 3-(2,3-dihydro-1H-inden-1-yl)-3-oxopropanoate (CAS No. 2228759-74-6) is a structurally interesting compound with potential applications in pharmaceuticals. Its synthesis involves sophisticated organic chemistry techniques, and its biological profile warrants further exploration. The ongoing research into inden derivatives underscores their significance in drug discovery and highlights the importance of compounds like Methyl 3-(2,3-dihydro-1H-inden-1-y l)-3 oxopropanoate in advancing medical science.